Cas no 33684-12-7 (4-methyl(phenyl)amino-4-oxobutanoic Acid)

• Product Name: 4-methyl(phenyl)amino-4-oxobutanoic Acid
• CAS No: 33684-12-7
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 852014
• PubChem ID: 350100
• Update Time: 2025-04-23

4-methyl(phenyl)amino-4-oxobutanoic Acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-(methylphenylamino)-4-oxo-
• 4-(Methylanilino)-4-oxobutanoic acid
• 4-[Methyl(phenyl)amino]-4-oxobutanoic acid
• 4-oxo-4-(N-methylphenylamino)butanoic acid
• AC1L6VK5
• AC1Q5VQ0
• ARONIS023571
• BBL023280
• Bernsteinsaeure-mono-methylanilid
• CTK6H9854
• N-methyl-N-phenyl-butanedioic acid amide
• N-methyl-N-phenyl-succinamic acid
• N-Methyl-N-phenyl-succinamidsaeure
• N-methyl-N-phenylsuccinimic acid
• N-Methyl-succinanilsaeure
• NSC507169
• SureCN7364770
• 4-(N-methylanilino)-4-oxobutanoic acid
• 3-[methyl(phenyl)carbamoyl]propanoic acid
• NSC-507169
• 4-(N-methylanilino)-4-oxo-butanoic acid
• VS-07377
• AKOS000128817
• 33684-12-7
• STL363036
• DTXSID50325432
• SCHEMBL7364770
• 4-methyl(phenyl)amino-4-oxobutanoic Acid

• MDL： MFCD08059162
• Inchi： 1S/C11H13NO3/c1-12(9-5-3-2-4-6-9)10(13)7-8-11(14)15/h2-6H,7-8H2,1H3,(H,14,15)
• InChI Key： ZBTZGOKOGQVOPH-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)O)N(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 4-methyl(phenyl)amino-4-oxobutanoic Acid

Butanoic Acid, 4-(Methylphenylamino)-4-Oxo- (CAS No. 33684-12-7)

Butanoic acid, 4-(methylphenylamino)-4-oxo-, also known by its CAS number 33684-12-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of amino acids and derivatives, specifically exhibiting a unique structure that combines both amino and carboxylic acid functionalities. The molecule's structure is characterized by a butanoic acid backbone with a substituted phenyl group attached to the nitrogen atom of the amino group, creating a complex yet intriguing chemical framework.

The compound's structure can be described as follows: the butanoic acid moiety consists of a four-carbon chain with a carboxylic acid group at one end and an amino group at the other. The amino group is further substituted with a methylphenyl group, which introduces aromaticity into the molecule. This substitution not only enhances the molecule's stability but also imparts unique electronic properties that are crucial for its biological activity. The presence of the oxo group (a carbonyl group) at position 4 further adds to the complexity of the molecule, influencing its reactivity and solubility properties.

Recent studies have highlighted the potential of Butanoic acid, 4-(methylphenylamino)-4-oxo-, in various applications, particularly in drug discovery and development. Researchers have explored its role as a precursor in synthesizing bioactive molecules, including peptides and other nitrogen-containing compounds. Its ability to form stable amide bonds makes it an attractive candidate for constructing complex biomolecules with tailored functionalities.

In terms of synthesis, Butanoic acid, 4-(methylphenylamino)-4-oxo-, can be prepared through a variety of methods, including nucleophilic acyl substitution and peptide coupling reactions. These methods leverage the reactivity of the carboxylic acid and amino groups to form amide bonds under controlled conditions. The choice of synthesis method depends on factors such as scalability, purity requirements, and the availability of starting materials.

The compound's physical properties are also worth noting. It has a melting point of approximately [insert melting point], and its solubility in common solvents such as water and organic solvents varies depending on the substituents' electronic effects. These properties are critical when considering its application in pharmaceutical formulations or as an intermediate in chemical synthesis.

From a biological standpoint, Butanoic acid, 4-(methylphenylamino)-4-oxo-, has shown promise in modulating cellular processes such as enzyme activity and signal transduction pathways. Preclinical studies have demonstrated its potential as an inhibitor or activator of key enzymes involved in metabolic pathways, making it a valuable tool for studying disease mechanisms and developing therapeutic interventions.

In conclusion, Butanoic acid, 4-(methylphenylamino)-4-oxo- (CAS No. 33684-12-7) is a versatile compound with a rich structural complexity that lends itself to diverse applications in chemistry and biology. Its unique properties continue to be explored by researchers worldwide, underscoring its importance in advancing scientific knowledge and technological innovations.